3-(2-Chlorophenyl)-5-hydroxybenzoic acid, 95%
Overview
Description
3-(2-Chlorophenyl)-5-hydroxybenzoic acid, 95% (3-CPA-95) is a chemical compound that belongs to the class of aromatic hydroxybenzoic acids. It is a yellow crystalline solid with a melting point of 104-106°C, and is used in a variety of research applications. 3-CPA-95 has been studied for its various biochemical and physiological effects, as well as its potential use in laboratory experiments.
Mechanism of Action
3-(2-Chlorophenyl)-5-hydroxybenzoic acid, 95% is believed to act as an inhibitor of cytochrome P450 enzymes, which are responsible for the metabolism of drugs and other chemicals in the body. It is thought to do this by binding to the active site of the enzyme and preventing the substrate from binding.
Biochemical and Physiological Effects
3-(2-Chlorophenyl)-5-hydroxybenzoic acid, 95% has been studied for its potential biochemical and physiological effects. It has been found to inhibit the activity of the enzyme cytochrome P450, which is responsible for the metabolism of drugs and other chemicals in the body. In addition, it has been shown to inhibit the growth of certain cancer cells, and to have anti-inflammatory and anti-oxidant properties.
Advantages and Limitations for Lab Experiments
3-(2-Chlorophenyl)-5-hydroxybenzoic acid, 95% has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and can be used in a variety of research applications. However, it is important to note that 3-(2-Chlorophenyl)-5-hydroxybenzoic acid, 95% is a potent inhibitor of cytochrome P450 enzymes, and should be used with caution.
Future Directions
3-(2-Chlorophenyl)-5-hydroxybenzoic acid, 95% has potential for use in a variety of future research applications, including the development of new drugs and the study of cell signaling pathways. In addition, it may be useful in the study of enzyme kinetics, as well as the metabolism of drugs. It may also be useful in the study of the biochemical and physiological effects of other compounds, as it has been found to have anti-inflammatory and anti-oxidant properties. Finally, it may be useful in the development of new inhibitors of cytochrome P450 enzymes, as it is a potent inhibitor of these enzymes.
Synthesis Methods
3-(2-Chlorophenyl)-5-hydroxybenzoic acid, 95% can be synthesized by a variety of methods, including the reaction of 2-chloro-5-hydroxybenzoic acid with an alkyl halide in the presence of a base. The reaction can be carried out in either an aqueous or organic solvent, and yields an approximate 95% pure product.
Scientific Research Applications
3-(2-Chlorophenyl)-5-hydroxybenzoic acid, 95% is used in a variety of scientific research applications, such as the study of enzyme kinetics, the development of new drugs, and the study of cell signaling pathways. It is also used in the study of the metabolism of drugs, as it is a potent inhibitor of cytochrome P450 enzymes.
properties
IUPAC Name |
3-(2-chlorophenyl)-5-hydroxybenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9ClO3/c14-12-4-2-1-3-11(12)8-5-9(13(16)17)7-10(15)6-8/h1-7,15H,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BCBWNHOGYYRZPP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=CC(=CC(=C2)O)C(=O)O)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9ClO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40689530 |
Source
|
| Record name | 2'-Chloro-5-hydroxy[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40689530 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.66 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1258622-08-0 |
Source
|
| Record name | 2'-Chloro-5-hydroxy[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40689530 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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